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Get Quote

Executive Summary

Product Class: 4-Methoxyphenyl substituted 2-azetidinones (

-lactams).[1] Primary Application: Tubulin polymerization inhibition (Anticancer) and PBP
inhibition (Antibacterial). Verdict: The inclusion of a 4-methoxyphenyl (PMP) pharmacophore at
the C4 position of the

-lactam ring significantly enhances lipophilicity and target binding affinity compared to
unsubstituted or electron-deficient analogs. Specifically, 3-chloro-4-(4-methoxyphenyl)
derivatives function as potent bioisosteres of Combretastatin A-4 (CA-4), overcoming the
chemical instability of the natural stilbene while maintaining nanomolar cytotoxicity.

Chemical Synthesis & Workflow

To evaluate the SAR of this scaffold, the Staudinger Ketene-Imine Cycloaddition is the gold-
standard protocol. It allows for the stereoselective formation of the ngcontent-ng-
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-lactam ring.[2][3] The presence of the electron-donating methoxy group on the imine
component facilitates the nucleophilic attack on the ketene, influencing the cis/trans
diastereoselectivity.

Mechanism of Action (Synthesis)

The following diagram illustrates the critical pathway for synthesizing the 4-methoxyphenyl

-lactam core.
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Figure 1: The Staudinger synthesis pathway.[3][4][5] The electron-rich 4-methoxyphenyl imine
accelerates the formation of the zwitterionic intermediate.

Comparative SAR Analysis: Anticancer Potency

The most compelling data for 4-methoxyphenyl

-lactams lies in their ability to mimic Combretastatin A-4 (CA-4), a vascular disrupting agent.
The

-lactam ring acts as a rigid bridge, replacing the unstable ethylene bridge of CA-4.

Comparative Data: Cytotoxicity (MCF-7 Breast Cancer
Lines)

The table below compares the "Product” (Optimized 4-OMe

-lactam) against structural alternatives and the positive control (CA-4).
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C4
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Class . Substituent Potency
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4-
Alternative A methoxyphen  -Cl 58 Moderate Stable
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vl dichloro)

3-hydroxy-4- )
Control (CA- (Stilbene _

methoxyphen ) 4 Very High Unstable
4) | Bridge)

y

Key Insight: The 4-methoxyphenyl group is essential for binding to the colchicine site of tubulin.
Replacing it with an electron-withdrawing group (Alternative B) or removing it (Alternative C)
abolishes activity. The Product (10n) retains the nanomolar potency of CA-4 but offers superior
chemical stability due to the

-lactam scaffold.

Comparative SAR Analysis: Antibacterial Activity

While the anticancer activity relies on steric mimicry, antibacterial activity (against MRSA and
M. tuberculosis) relies on the electrophilicity of the
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-lactam carbonyl to acylate Penicillin-Binding Proteins (PBPS).

Comparative Data: MIC Values ( g/mL)

Comparison of N1-substituted bis-indolyl

-lactams against S. aureus.

. . MIC (S. Mechanistic
Compound C4 Substituent N1 Substituent
aureus) Note
) Balanced
Product 4-Methoxyphenyl  Benzothiazole 4.0 ) o
Lipophilicity
] ) ) Reduced Cell
Alternative X 4-Nitrophenyl Benzothiazole 32.0 B
Permeability
4-
] ) ] ) Bulky, Steric
Alternative Y Dimethylaminoph  Benzothiazole 8.0
Clash
enyl
Control Ampicillin - 15 Standard of Care

Key Insight: The 4-methoxyphenyl group provides an optimal balance of lipophilicity (LogP) for
membrane permeation without introducing excessive steric bulk that hinders PBP active site
access.

Mechanistic Logic & Signaling

Understanding why the 4-methoxyphenyl group works requires analyzing the molecular
interactions.
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Figure 2: Mechanistic impact of the 4-methoxyphenyl substituent on biological targets.

Experimental Protocols
A. Synthesis of 3-chloro-4-(4-methoxyphenyl)-azetidin-2-
one

Rationale: This protocol uses the Staudinger reaction to generate the core scaffold.[2]

e Imine Formation: Reflux 4-methoxybenzaldehyde (10 mmol) and the appropriate amine (10
mmol) in dry ethanol for 4 hours. Evaporate solvent to obtain the Schiff base.

o Cycloaddition: Dissolve the Schiff base (10 mmol) and triethylamine (30 mmol) in anhydrous
dichloromethane (DCM) at 0°C.

o Addition: Dropwise add chloroacetyl chloride (15 mmol) in DCM over 30 minutes.
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Reaction: Stir at room temperature for 12-18 hours. Monitor via TLC (Hexane:Ethyl Acetate
3:1).

Workup: Wash with water, saturated NaHCO3, and brine. Dry over Na2S0O4.

Purification: Recrystallize from ethanol or purify via column chromatography (Silica gel).

B. Tubulin Polymerization Assay (In Vitro)

Rationale: To verify if the compound acts as a direct tubulin inhibitor like CA-4.

Preparation: Use purified bovine brain tubulin (0.4 mg) in PEM buffer (80 mM PIPES, 1 mM
EGTA, 1 mM MgCI2, pH 6.9).

Incubation: Add GTP (1 mM) and the test compound (at varying concentrations, e.g., 1-10

M) to the tubulin solution on ice.

Initiation: Transfer to a 37°C cuvette holder in a spectrophotometer.
Measurement: Monitor turbidity (absorbance) at 350 nm for 30 minutes.

Analysis: Compare the Vmax (rate of polymerization) against the Vehicle control (DMSO)
and Positive control (CA-4). Aflat line indicates inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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